Sorghumol
Sorghumol
Brand Name:
Vulcanchem
CAS No.:
90582-44-8
VCID:
VC0033208
InChI:
InChI=1S/C30H50O/c1-19(2)20-9-12-24-28(20,6)17-18-29(7)22-10-11-23-26(3,4)25(31)14-15-27(23,5)21(22)13-16-30(24,29)8/h13,19-20,22-25,31H,9-12,14-18H2,1-8H3/t20-,22-,23+,24+,25+,27-,28+,29+,30-/m1/s1
SMILES:
CC(C)C1CCC2C1(CCC3(C2(CC=C4C3CCC5C4(CCC(C5(C)C)O)C)C)C)C
Molecular Formula:
C30H50O
Molecular Weight:
426.729
Sorghumol
CAS No.: 90582-44-8
Reference Standards
VCID: VC0033208
Molecular Formula: C30H50O
Molecular Weight: 426.729
CAS No. | 90582-44-8 |
---|---|
Product Name | Sorghumol |
Molecular Formula | C30H50O |
Molecular Weight | 426.729 |
IUPAC Name | (3R,3aS,5aS,5bS,7aR,9S,11aS,13aR,13bS)-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysen-9-ol |
Standard InChI | InChI=1S/C30H50O/c1-19(2)20-9-12-24-28(20,6)17-18-29(7)22-10-11-23-26(3,4)25(31)14-15-27(23,5)21(22)13-16-30(24,29)8/h13,19-20,22-25,31H,9-12,14-18H2,1-8H3/t20-,22-,23+,24+,25+,27-,28+,29+,30-/m1/s1 |
Standard InChIKey | VWYANPOOORUCFJ-RLUCXGOASA-N |
SMILES | CC(C)C1CCC2C1(CCC3(C2(CC=C4C3CCC5C4(CCC(C5(C)C)O)C)C)C)C |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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